Cas no 91588-91-9 (7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one)

• Product Name: 7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one
• CAS No: 91588-91-9
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• CID: 1121467
• Update Time: 2024-03-06

7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one
• 6H-Purin-6-one, 7-(2-chloroethyl)-1,7-dihydro-

• Inchi： 1S/C7H7ClN4O/c8-1-2-12-4-11-6-5(12)7(13)10-3-9-6/h3-4H,1-2H2,(H,9,10,13)
• InChI Key： KDRHCJCWDQKMBN-UHFFFAOYSA-N
• SMILES： N1(CCCl)C2=C(N=CNC2=O)N=C1

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Melting Point: 210-212 °C (decomp)
• Boiling Point: 539.8±30.0 °C(Predicted)
• pka: 8.75±0.70(Predicted)